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Compound of Interest

Compound Name: Bromomethanesulfonyl bromide

CAS No.: 54730-18-6

Cat. No.: B1278707

Get Quote

Executive Summary
Bromomethanesulfonyl bromide (CAS: 54830-47-8) represents a distinct class of high-

energy electrophiles used primarily for introducing the bromomethanesulfonyl (ngcontent-ng-

c2307461527="" _nghost-ng-c2764567632="" class="inline ng-star-inserted">

) pharmacophore or protecting group. Unlike standard methanesulfonyl chloride (MsCl), BMSB
presents a dual-reactivity hazard: it acts as both a sulfonylating agent (attacking nucleophiles
at the sulfur) and a potential alkylating agent (via the ngcontent-ng-c2307461527="" _nghost-
ng-c2764567632="" class="inline ng-star-inserted">

-bromo carbon).

This guide moves beyond generic Safety Data Sheet (SDS) warnings to provide a field-proven

operational framework. The core directive is Containment and Controlled Hydrolysis.[1] Due to

its lachrymatory nature and potential to release hydrogen bromide (HBr) gas upon contact with

ambient moisture, strict adherence to the engineering controls and quenching protocols

detailed below is mandatory.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1278707#bc-rfq
https://www.benchchem.com/product/b1278707/docs?utm_src=pdf-body#handling-precautions-for-bromomethanesulfonyl-bromide-a-technical-guide
https://www.youtube.com/watch?v=KhfAPjl6yh4
https://www.youtube.com/watch?v=KhfAPjl6yh4
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1278707?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Part 1: Chemical Profile & Reactivity Matrix[1]
To handle BMSB safely, one must understand its failure modes. It is not merely "corrosive"; it is

a moisture-sensitive lachrymator that degrades into toxic byproducts.[1]

Physicochemical Properties[1][2][3][4]
Property Value Operational Implication

CAS Number 54830-47-8
Unique identifier for inventory

tracking.[1]

Molecular Formula

ngcontent-ng-c2307461527=""

_nghost-ng-c2764567632=""

class="inline ng-star-inserted">

High bromine content implies

high density (>2.5 g/mL).

Physical State
Low-Melting Solid or Dense

Liquid

May crystallize in storage;

requires gentle warming or

handling as a melt.

Boiling Point >80°C (at reduced pressure)
Low volatility, but vapors are

potent lachrymators.

Solubility DCM, THF, Toluene
Reacts violently with water,

alcohols, and amines.

Density ~2.57 g/cm³

Pipetting Hazard: High density

can cause liquid to drip from

standard pipette tips due to

gravity.

The "Double Threat" Reactivity
BMSB possesses two electrophilic sites, necessitating specific quenching logic:

Sulfonyl Center (

): Reacts with nucleophiles (amines, alcohols) to form sulfonamides/sulfonates.

Hazard:[1][2][3][4][5][6][7][8] Releases HBr immediately.
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Alpha-Carbon (ngcontent-ng-c2307461527="" _nghost-ng-c2764567632="" class="inline ng-

star-inserted">

): The

group is activated by the electron-withdrawing sulfonyl group.

Hazard:[1][2][3][4][5][6][7][8] Potential alkylating agent (mutagenic risk).

Part 2: Comprehensive Hazard Assessment[1]
Acute Health Effects[1]

Inhalation (H330): Fatal if inhaled.[1][3][7][9] The compound hydrolyzes in the respiratory

tract to form hydrobromic acid and bromomethanesulfonic acid, causing severe chemical

pneumonitis.[1]

Skin/Eye Contact (H314): Causes severe burns.[3][6][7][9][10][11] As a lachrymator, even

trace vapors will cause immediate blepharospasm (involuntary eye closure), blinding the

operator during a critical handling event.[1]

Reactivity Hazards[1][13]
Hydrolysis:

Note: Unlike HCl, HBr gas is denser and can accumulate in low-lying areas of the fume

hood.[1]

Material Incompatibility:

Plastics: Halogenated sulfonyl halides can swell or dissolve standard

polypropylene/polycarbonate syringes.[1]

Metals: Corrodes stainless steel; use Hastelloy or glass-lined reactors for scale-up.[1]

Part 3: Engineering Controls & PPE (Defense in
Depth)
The following decision tree outlines the required safety barriers based on operation scale.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.youtube.com/watch?v=KhfAPjl6yh4
https://www.ncbi.nlm.nih.gov/books/NBK590126/table/ch4.tab2/?report=objectonly
https://www.seastarchemicals.com/wp-content/uploads/2023/03/12BromineSDS_Rev202010_SSN_EN.pdf
https://www.sigmaaldrich.com/AR/en/sds/aldrich/694142?userType=undefined
https://www.sigmaaldrich.com/HK/zh/sds/aldrich/651737
https://aksci.com/sds/4269BB_SDS.pdf
https://www.tatachemicals.com/upload/images/bromine-tcl-sds-ghs-2021.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/0202.pdf
https://www.youtube.com/watch?v=KhfAPjl6yh4
https://www.seastarchemicals.com/wp-content/uploads/2023/03/12BromineSDS_Rev202010_SSN_EN.pdf
https://www.tatachemicals.com/upload/images/bromine-tcl-sds-ghs-2021.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Methanesulfonyl-bromide
https://www.youtube.com/watch?v=KhfAPjl6yh4
https://www.seastarchemicals.com/wp-content/uploads/2023/03/12BromineSDS_Rev202010_SSN_EN.pdf
https://aksci.com/sds/4269BB_SDS.pdf
https://www.tatachemicals.com/upload/images/bromine-tcl-sds-ghs-2021.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Methanesulfonyl-bromide
https://www.fishersci.com/store/msds?partNumber=AC148760250&productDescription=4-BROMOBENZENESULFONYL+C+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www-s3-live.kent.edu/s3fs-root/s3fs-public/file/Standard%20Operating%20Procedure_Bromine.docx
https://www.youtube.com/watch?v=KhfAPjl6yh4
https://www.youtube.com/watch?v=KhfAPjl6yh4
https://www.youtube.com/watch?v=KhfAPjl6yh4
https://www.youtube.com/watch?v=KhfAPjl6yh4
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1278707?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Operation Scale Assessment

Small Scale (< 1g) Large Scale (> 1g)

Standard Fume Hood
Sash < 18 inches

Double Nitrile Gloves

High-Flow Fume Hood
Silver Shield/Laminate Gloves

Face Shield + Goggles

Respiratory Protection:
Only required if outside containment (Emergency)

Spill Scenario

Click to download full resolution via product page

Figure 1: PPE and Engineering Control Decision Matrix based on scale.

Glove Selection (Critical)
Standard nitrile gloves provide only incidental splash protection against brominated sulfonyl

halides.

Primary Layer: Silver Shield® (Laminate) or Viton®.[1] These provide >4 hours breakthrough

time.

Outer Layer: Standard Nitrile (for dexterity and to protect the inner glove).[1]

Part 4: Operational Protocols
Storage and Stability[1]

Temperature: Store at 2–8°C. Cold storage slows hydrolysis from trace moisture.[1]

Atmosphere: Store under Argon or Nitrogen.[1]
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Visual Check: If the liquid/solid has turned dark orange or red, free bromine (ngcontent-ng-

c2307461527="" _nghost-ng-c2764567632="" class="inline ng-star-inserted">

) has formed due to decomposition. Do not use.

Transfer and Weighing
Never weigh BMSB on an open benchtop balance.

Protocol A: The "Syringe Difference" Method (For Liquids/Melts)

Tare a dry, nitrogen-flushed flask with a septum in the fume hood.

Use a Glass Syringe with a Luer-lock needle.[1] Reason: BMSB may swell rubber plungers

in plastic syringes, causing them to seize.[1]

Withdraw the reagent from the source bottle.[1]

Inject into the flask.

Weigh the flask again to determine the mass added.

Protocol B: The "Solid Transfer" Method (For Solids)

Bring the source container into the fume hood.[1]

Transfer the approximate amount into a tared vial inside the hood.

Cap the vial tightly before moving it to the balance.

Reaction Setup
Solvent: Use anhydrous Dichloromethane (DCM) or Tetrahydrofuran (THF).

Base: Always have a base (Triethylamine or Pyridine) present before adding BMSB to

scavenge the HBr produced.[1]

Addition: Add BMSB dropwise at 0°C to control the exotherm.
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Part 5: Quenching and Waste Disposal[1]
The "Water Dump" method is dangerous. Adding water directly to neat BMSB generates a

violent exotherm and a cloud of acid gas.[1]

Controlled Quenching Workflow

Reaction Mixture
(Contains BMSB) Cool to 0°C

Slow Addition
(Dropwise)

Prepare Quench Soln:
10% NaHCO3 or NaOH

Check pH
(Must be > 9)

Aqueous Waste
(Halogenated)

Click to download full resolution via product page

Figure 2: Safe quenching protocol avoiding direct water contact.[1]

Step-by-Step Quench:

Cool the reaction mixture to 0°C.

Prepare a quenching solution of saturated Sodium Bicarbonate (

) or 2M NaOH.

Slowly add the basic solution to the reaction.[1] Causality: The base neutralizes the HBr

immediately as it forms, preventing gas evolution.[1]

Verify pH is basic (>9) to ensure complete hydrolysis of the sulfonyl bromide.

Disposal
Labeling: Waste must be labeled "Corrosive," "Toxic," and "Halogenated Solvent."

Segregation: Do not mix with strong oxidizers or acetone (potential for brominated acetone

formation, a potent lachrymator).
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(Note: Specific peer-reviewed literature on BMSB handling is scarce; protocols are derived

from standard sulfonyl halide safety practices and analogue chemistry verified in referenced

SDS documents.)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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